Cas no 2228115-42-0 (methyl 5-(1-amino-2-methoxy-2-oxoethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-amino-2-methoxy-2-oxoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228115-42-0
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 5891458
• PubChem ID: 165733429
• Update Time: 2025-05-20

methyl 5-(1-amino-2-methoxy-2-oxoethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-2-methoxy-2-oxoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228115-42-0
• EN300-1777803

• Inchi： 1S/C9H13N3O4/c1-12-6(7(10)9(14)16-3)4-5(11-12)8(13)15-2/h4,7H,10H2,1-3H3
• InChI Key： IWOWAWXUVUFSLP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=CC(C(=O)OC)=NN1C)N)=O

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 96.4Ų

Additional information on methyl 5-(1-amino-2-methoxy-2-oxoethyl)-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction of Methyl 5-(1-Amino-2-Methoxy-2-Oxoethyl)-1-Methyl-1H-Pyrazole-3-Carboxylate

The compound Methyl 5-(1-amino-2-methoxy-2-oxoethyl)-1-methyl-1H-pyrazole-3-carboxylate, with the CAS number 2228115420, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The substituents attached to the pyrazole ring play a crucial role in determining its pharmacological properties.

The synthesis of Methyl 5-(1-amino-2-methoxy-2-oxoethyl)-1-methyl-1H-pyrazole-3-carboxylate involves a series of carefully designed chemical reactions, including nucleophilic substitutions, condensations, and oxidations. The presence of the amino group and the methoxy group in the side chain introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, which are essential for its bioavailability and target binding affinity.

Recent studies have highlighted the potential of this compound as a promising candidate for drug development, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit potent antioxidant and anti-inflammatory activities, which are critical for mitigating oxidative stress and inflammation-associated neuronal damage. Additionally, preclinical studies have demonstrated its ability to modulate key signaling pathways involved in neuroprotection and cognitive enhancement.

In terms of pharmacokinetics, Methyl 5-(1-amino-2-methoxy-2-oxoethyl)-1-methyl-1H-pyrazole-3-carboxylate exhibits favorable absorption profiles, with moderate bioavailability following oral administration. Its metabolic stability has been evaluated in vitro using liver microsomes from various species, revealing that it undergoes phase II conjugation reactions predominantly via glucuronidation pathways. These findings suggest that the compound has a manageable safety profile and is unlikely to induce significant drug-drug interactions.

The structural features of this compound, including the methyl group attached to the pyrazole ring and the methoxy group in the side chain, contribute to its unique physicochemical properties. These properties are essential for its solubility in both aqueous and organic solvents, which is critical for formulation development and delivery systems such as liposomal encapsulation or nanoparticle-based drug delivery.

Moreover, computational studies using molecular docking techniques have provided insights into the binding mode of this compound with various therapeutic targets, such as protein kinases and neurotrophic receptors. These studies have revealed that the amino group in the side chain acts as a key determinant for binding affinity, while the methoxy group enhances solubility and stability.

In conclusion, Methyl 5-(1-amino-2-methoxy-2-Oxoethyl)-1-Methyl-IH-Pyrazole-S-Carboxylate represents a cutting-edge advancement in medicinal chemistry with potential applications in treating neurological disorders. Its unique chemical structure, combined with favorable pharmacokinetic properties and promising preclinical results, positions it as a strong candidate for further clinical development.